2-(2-furyl)-3-(2-pyridinyl)-4(3H)-quinazolinone

• IUPAC Name: 2-(furan-2-yl)-3-pyridin-2-ylquinazolin-4-one
• InChI: InChI=1S/C17H11N3O2/c21-17-12-6-1-2-7-13(12)19-16(14-8-5-11-22-14)20(17)15-9-3-4-10-18-15/h1-11H
• InChI Key: ITAQVAJUFFKJNJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C(=N2)C3=CC=CO3)C4=CC=CC=N4
• Molecular Formula: C17H11N3O2
• Molecular Weight: 289.29 g/mol

Description

2-(2-furyl)-3-(2-pyridinyl)-4(3H)-quinazolinone, also known as Furapyridone, is a heterocyclic compound that has gained significant attention in scientific research due to its diverse applications in various fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied. In

Mechanism of Action

The mechanism of action of 2-(2-furyl)-3-(2-pyridinyl)-4(3H)-quinazolinone varies depending on its application. In bacterial infections, 2-(2-furyl)-3-(2-pyridinyl)-4(3H)-quinazolinone inhibits the growth of bacteria by blocking the synthesis of bacterial DNA. In fungal infections, 2-(2-furyl)-3-(2-pyridinyl)-4(3H)-quinazolinone inhibits the growth of fungi by disrupting the fungal cell membrane. In viral infections, 2-(2-furyl)-3-(2-pyridinyl)-4(3H)-quinazolinone inhibits the replication of viruses by blocking the activity of viral enzymes. In cancer, 2-(2-furyl)-3-(2-pyridinyl)-4(3H)-quinazolinone induces cell cycle arrest and apoptosis in cancer cells by activating the p53 pathway.
Biochemical and Physiological Effects
2-(2-furyl)-3-(2-pyridinyl)-4(3H)-quinazolinone has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of bacteria, fungi, and viruses, and induce cell cycle arrest and apoptosis in cancer cells. 2-(2-furyl)-3-(2-pyridinyl)-4(3H)-quinazolinone has also been shown to have antioxidant and anti-inflammatory effects, which may contribute to its potential use in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

2-(2-furyl)-3-(2-pyridinyl)-4(3H)-quinazolinone has several advantages for lab experiments. It is easy to synthesize, has a high yield and purity, and exhibits diverse activities that can be explored for various applications. However, 2-(2-furyl)-3-(2-pyridinyl)-4(3H)-quinazolinone also has some limitations. It is relatively unstable and can degrade over time, which may affect its activity. 2-(2-furyl)-3-(2-pyridinyl)-4(3H)-quinazolinone also has low solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-(2-furyl)-3-(2-pyridinyl)-4(3H)-quinazolinone. One potential direction is the development of new drugs for the treatment of bacterial infections, fungal infections, viral infections, and cancer. Another potential direction is the exploration of 2-(2-furyl)-3-(2-pyridinyl)-4(3H)-quinazolinone's potential use in the treatment of neurodegenerative disorders. Further studies are also needed to investigate the stability and solubility of 2-(2-furyl)-3-(2-pyridinyl)-4(3H)-quinazolinone and to optimize its synthesis method for various applications.
Conclusion
In conclusion, 2-(2-furyl)-3-(2-pyridinyl)-4(3H)-quinazolinone is a heterocyclic compound that has gained significant attention in scientific research due to its diverse applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been extensively studied. Further studies are needed to explore the potential of 2-(2-furyl)-3-(2-pyridinyl)-4(3H)-quinazolinone for various applications and to optimize its synthesis method for different experimental conditions.

Synthesis Methods

2-(2-furyl)-3-(2-pyridinyl)-4(3H)-quinazolinone can be synthesized using different methods, including the reaction of 2-aminobenzoic acid with 2-furfural and 2-pyridinecarboxaldehyde in the presence of acetic anhydride and sulfuric acid. This method yields 2-(2-furyl)-3-(2-pyridinyl)-4(3H)-quinazolinone with a high yield of 92% and purity of 99%. Other methods include the reaction of 2-aminobenzoic acid with furfural and 2-pyridinecarboxaldehyde in the presence of p-toluenesulfonic acid and the reaction of 2-aminobenzoic acid with furfural and 2-pyridinecarboxaldehyde in the presence of acetic acid and sulfuric acid.

Scientific Research Applications

2-(2-furyl)-3-(2-pyridinyl)-4(3H)-quinazolinone has been extensively studied for its diverse scientific research applications. It has been shown to exhibit antibacterial, antifungal, antiviral, and anticancer activities. 2-(2-furyl)-3-(2-pyridinyl)-4(3H)-quinazolinone has been used as a potential drug candidate for the treatment of bacterial infections, fungal infections, viral infections, and cancer. It has also been explored for its potential use in the development of new drugs for the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.